Cas no 89572-41-8 (2-Propen-1-one, 3-(3,4-dimethylphenyl)-1-phenyl-)
89572-41-8 structure
Product Name:2-Propen-1-one, 3-(3,4-dimethylphenyl)-1-phenyl-
CAS No:89572-41-8
MF:C17H16O
MW:236.308344841003
CID:595982
PubChem ID:57034654
Update Time:2025-04-19
2-Propen-1-one, 3-(3,4-dimethylphenyl)-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 3-(3,4-dimethylphenyl)-1-phenyl-
- 3-(3,4-dimethylphenyl)-1-phenylprop-2-en-1-one
- DTXSID30720123
- 89572-41-8
- AKOS017231823
-
- Inchi: 1S/C17H16O/c1-13-8-9-15(12-14(13)2)10-11-17(18)16-6-4-3-5-7-16/h3-12H,1-2H3
- InChI Key: JYWIBILAXURLCA-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C=CC1C=CC(C)=C(C)C=1
Computed Properties
- Exact Mass: 236.120115130g/mol
- Monoisotopic Mass: 236.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.4
- Topological Polar Surface Area: 17.1Ų
2-Propen-1-one, 3-(3,4-dimethylphenyl)-1-phenyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
89572-41-8 (2-Propen-1-one, 3-(3,4-dimethylphenyl)-1-phenyl-) Related Products
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